Cas no 1470302-79-4 (ZYZ-488)

• Product Name: ZYZ-488
• CAS No: 1470302-79-4
• MF: C₂₀H₂₉N₃O₁₁
• MW: 487.5
• CID: 4738682
• PubChem ID: 138454738
• Update Time: 2024-11-05

ZYZ-488 Chemical and Physical Properties

Names and Identifiers

• ZYZ-488
• (2S,3S,4S,5R,6S)-6-[4-[4-(diaminomethylideneamino)butoxycarbonyl]-2,6-dimethoxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• CID 138454738
• β-D-Glucopyranosiduronic acid, 4-[[4-[(aminoiminomethyl)amino]butoxy]carbonyl]-2,6-dimethoxyphenyl
• ZYZ 488,ZYZ488
• AKOS040740625
• CS-0019109
• (2S,3S,4S,5R,6S)-6-{4-[(4-carbamimidamidobutoxy)carbonyl]-2,6-dimethoxyphenoxy}-3,4,5-trihydroxyoxane-2-carboxylic acid
• DA-68895
• G16821
• MS-29056
• 1470302-79-4
• HY-100472
• SCHEMBL21726660

• Inchi： 1S/C20H29N3O11/c1-30-10-7-9(18(29)32-6-4-3-5-23-20(21)22)8-11(31-2)15(10)33-19-14(26)12(24)13(25)16(34-19)17(27)28/h7-8,12-14,16,19,24-26H,3-6H2,1-2H3,(H,27,28)(H4,21,22,23)/t12-,13-,14+,16-,19+/m0/s1
• InChI Key： PVTAIJDQJJZCJP-WXZWTWHISA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C(=O)O[H])O[H])O[H])O[H])OC1C(=C([H])C(C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 487.18020875g/mol
• Monoisotopic Mass: 487.18020875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 226

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 700.6±70.0 °C(Predicted)
• Solubility: DMSO: 200 mg/mL (410.29 mM)
• pka: 2.75±0.70(Predicted)

ZYZ-488 Security Information

• Storage Condition：Store at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins